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Compound of Interest

Compound Name: 3,5-Difluorobenzyl alcohol

Cat. No.: B1332098 Get Quote

An In-Depth Guide to the Physicochemical Properties of 3,5-Difluorobenzyl Alcohol

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This document provides a

concise summary of the molecular formula and weight for 3,5-Difluorobenzyl alcohol, a
compound often utilized as an intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[1][2]

Core Molecular Data
The essential molecular details of 3,5-Difluorobenzyl alcohol are presented below. This data

is foundational for all stoichiometric calculations, analytical characterizations, and experimental

designs involving this compound.

Property Value

Chemical Formula C₇H₆F₂O

Molecular Weight 144.12 g/mol [3][4][5][6]

144.1187 g/mol [7]

CAS Number 79538-20-8[3][7]
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The molecular formula, C₇H₆F₂O, indicates a composition of seven carbon atoms, six hydrogen

atoms, two fluorine atoms, and one oxygen atom.[3][7] The slight variation in molecular weight

values is attributable to differences in the precision of atomic mass units used in the

calculations by various data sources.

Logical Relationship of Compound Properties
The following diagram illustrates the logical flow from the compound's identity to its

fundamental physicochemical properties.

Figure 1. Relationship of Chemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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